BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2,2-Dimethyl-6-
Chromanesulfonyl Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2,2-Dimethyl-6-Chromanesulfonyl
Chloride

Cat. No.: B145508
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For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dimethyl-6-Chromanesulfonyl Chloride is a chemical compound belonging to the class
of chromane derivatives and sulfonyl chlorides. Its structural architecture, featuring a bicyclic
chromane core and a reactive sulfonyl chloride group, makes it a molecule of interest for
various applications in organic synthesis and medicinal chemistry. The chromane scaffold is a
privileged structure found in a variety of biologically active natural products and synthetic
compounds. The sulfonyl chloride functional group is a versatile reactive handle that can be
used to introduce the 2,2-dimethylchromane-6-sulfonyl moiety into other molecules, thereby
modifying their physicochemical and biological properties.

This technical guide provides a comprehensive overview of the available physicochemical
properties, and general experimental considerations for 2,2-Dimethyl-6-Chromanesulfonyl
Chloride.

Physicochemical Properties

Currently, detailed quantitative physicochemical data for 2,2-Dimethyl-6-Chromanesulfonyl
Chloride is not extensively reported in publicly available literature. However, based on
information from chemical suppliers and general knowledge of related compounds, a summary
of its expected properties is provided below.
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Table 1: Physicochemical Properties of 2,2-Dimethyl-6-Chromanesulfonyl Chloride

Property Value/Description Source/Rationale
CAS Number 131880-55-2 Chemical Supplier Databases
Molecular Formula C11H13CIOs3S Chemical Supplier Databases
) Calculated from Molecular

Molecular Weight 260.74 g/mol

Formula

A chemical supplier describes
Appearance Brown powder the compound as a brown

powder[1].

) A chemical supplier specifies a

Purity >95% )

purity of 95%][1].
Melting Point Not Reported
Boiling Point Not Reported

- Soluble in polar aprotic Inferred from the properties of
Solubility o ]
solvents (e.g., DCM, THF) similar sulfonyl chlorides[2].
) - Inferred from the general
- Moisture-sensitive; o

Stability reactivity of sulfonyl

decomposes in H20

chlorides[2].

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and analysis of 2,2-Dimethyl-

6-Chromanesulfonyl Chloride are not readily available. However, general methodologies for

the synthesis of aryl sulfonyl chlorides and the analysis of related compounds can be adapted.

Synthesis

The synthesis of 2,2-Dimethyl-6-Chromanesulfonyl Chloride would likely involve the

chlorosulfonation of 2,2-dimethylchromane. This is a common method for the preparation of

aryl sulfonyl chlorides.
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General Workflow for the Synthesis of Aryl Sulfonyl Chlorides:

(Start: 2,2-Dimethylchromane)

Chlorosulfonic Acid (CISO3H)

Chlorosulfonation Reaction
(Stirring, controlled temperature)

Aqueous Work-up
(Quenching with ice-water)

Extraction with Organic Solvent
(e.g., Dichloromethane)

Drying of Organic Layer
(e.g., Na2S0O4 or MgS04)

Purification
(e.g., Column Chromatography or Recrystallization)

:

Product: 2,2-Dimethyl-6-Chromanesulfonyl Chloride

Click to download full resolution via product page
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Caption: General workflow for the synthesis of aryl sulfonyl chlorides.
Detailed Steps (Hypothetical Protocol):

e Reaction Setup: In a fume hood, a solution of 2,2-dimethylchromane in a suitable inert
solvent (e.g., dichloromethane) is cooled in an ice bath.

» Addition of Reagent: Chlorosulfonic acid is added dropwise to the cooled solution with
vigorous stirring, maintaining the temperature below a certain threshold to control the
reaction.

» Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique,
such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry
(GC-MS).

o Work-up: Once the reaction is complete, the reaction mixture is carefully poured onto
crushed ice to quench the excess chlorosulfonic acid.

o Extraction: The product is extracted from the aqueous layer using an organic solvent like
dichloromethane. The organic layers are combined.

» Washing and Drying: The combined organic extracts are washed with brine and dried over
an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified by column chromatography on silica gel or by recrystallization to yield pure 2,2-
Dimethyl-6-Chromanesulfonyl Chloride.

Analytical Methods

The characterization and purity assessment of 2,2-Dimethyl-6-Chromanesulfonyl Chloride
would typically involve a combination of spectroscopic and chromatographic techniques.

General Workflow for the Analysis of Sulfonyl Chlorides:
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Caption: General workflow for the analysis of sulfonyl chlorides.

Expected Spectral Data:

IH NMR: Signals corresponding to the aromatic protons on the chromane ring, the
diastereotopic protons of the methylene groups in the dihydropyran ring, and the gem-
dimethyl protons. The chemical shifts of the aromatic protons would be influenced by the
electron-withdrawing sulfonyl chloride group.

13C NMR: Resonances for all carbon atoms in the molecule, including the aromatic carbons,
the carbons of the dihydropyran ring, and the methyl carbons. The carbon atom attached to
the sulfonyl chloride group would be expected to appear at a downfield chemical shift.

IR Spectroscopy: Characteristic absorption bands for the sulfonyl chloride group, including
asymmetric and symmetric S=0O stretching vibrations (typically around 1370-1340 cm~* and
1180-1160 cm™1, respectively), and a C-S stretching vibration.

Mass Spectrometry: The mass spectrum would show the molecular ion peak and
characteristic fragmentation patterns, including the loss of the chlorine atom and the SOzCl

group.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b145508?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Reactivity and Potential Applications

Sulfonyl chlorides are highly reactive electrophiles that readily undergo nucleophilic substitution
at the sulfur atom. This reactivity makes 2,2-Dimethyl-6-Chromanesulfonyl Chloride a
valuable building block for the synthesis of a variety of derivatives.

Logical Relationship of Reactivity:
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Caption: Reactivity of 2,2-Dimethyl-6-Chromanesulfonyl Chloride.

Potential Applications:

e Medicinal Chemistry: The 2,2-dimethylchromane moiety is a key structural feature in various
biologically active molecules, including some with antioxidant and anti-inflammatory
properties. The introduction of this scaffold via the sulfonyl chloride can be a strategy in drug

discovery programs.

o Organic Synthesis: As a versatile building block, it can be used to synthesize a range of
chromane-containing compounds with potential applications in materials science and as
intermediates in the synthesis of more complex molecules.

Signaling Pathways
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There is currently no specific information available in the scientific literature that directly
implicates 2,2-Dimethyl-6-Chromanesulfonyl Chloride in any signaling pathways. Research
in this area would be required to elucidate any potential biological activity and its mechanism of
action.

Safety and Handling

Based on the general hazards of sulfonyl chlorides, 2,2-Dimethyl-6-Chromanesulfonyl
Chiloride should be handled with care in a well-ventilated fume hood. It is expected to be
corrosive and moisture-sensitive. Personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat, should be worn at all times. In case of contact with skin or
eyes, the affected area should be flushed immediately with copious amounts of water.

Conclusion

2,2-Dimethyl-6-Chromanesulfonyl Chloride is a potentially valuable chemical intermediate
for researchers in organic synthesis and drug discovery. While detailed experimental data is
currently limited, this guide provides a summary of its known and inferred physicochemical
properties, along with general protocols for its synthesis and analysis. Further research is
needed to fully characterize this compound and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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